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Compound of Interest

5,5"-Bis(trimethylstannyl)-2,2"-
Compound Name:
bithiophene

Cat. No.: B178220

An In-depth Technical Guide to 5,5'-Bis(trimethylstannyl)-2,2'-bithiophene for Researchers
and Drug Development Professionals

Introduction

5,5'-Bis(trimethylstannyl)-2,2'-bithiophene is an organotin compound that serves as a critical
building block in the synthesis of advanced organic materials.[1] Its primary application lies in
the field of organic electronics, where it is used as a monomer for the creation of small
molecules and polymer semiconductors.[2] These materials are integral to the development of
organic field-effect transistors (OFETS), organic photovoltaics (OPVs), and organic light-
emitting diodes (OLEDSs).[2][3] The bithiophene core is an electron-rich unit, which, when
incorporated into a polymer backbone, influences the material's electronic properties, such as
charge carrier mobility and energy levels.[4] This guide provides a comprehensive overview of
the commercial suppliers, properties, and applications of 5,5-Bis(trimethylstannyl)-2,2'-
bithiophene.

Commercial Suppliers

A variety of chemical suppliers offer 5,5'-Bis(trimethylstannyl)-2,2'-bithiophene, typically with
purities suitable for research and development purposes. The following table summarizes the
offerings from several prominent suppliers.
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. . Available
Supplier Purity . CAS Number
Quantities
Sigma-Aldrich 97% Varies 143367-56-0
Ossila High Purity Varies 143367-56-0[3]
_ >98.0% (HPLC)
TCI Chemicals 19, 59 143367-56-0
(ANMR)
BLDpharm Varies Varies 143367-56-0[5]
Molbase 97%, 98% g, kg 143367-56-0[6]
ChemicalBook Varies 250mg, 500mg, 1g, 59 143367-56-0[7]
CP Lab Safety min 98% (NMR) 5 grams 143367-56-0[8]

Physicochemical Properties

The key physicochemical properties of 5,5'-Bis(trimethylstannyl)-2,2'-bithiophene are
summarized below.

Property Value Reference
Molecular Formula C14H22S2Sn2 [6][8]
Molecular Weight 491.87 g/mol
Appearance White solid/flakes [2]
Melting Point 96-100 °C [2]
Boiling Point 418.2+55.0 °C (Predicted) [2]
Room temperature, in a dark
Storage place under an inert [2]

atmosphere.

Applications in Organic Electronics
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5,5'-Bis(trimethylstannyl)-2,2'-bithiophene is a versatile monomer used in the synthesis of
conjugated polymers for various organic electronic applications.[3] The trimethylstannyl groups
are excellent leaving groups in palladium-catalyzed cross-coupling reactions, most notably the
Stille coupling.[9][10] This allows for the polymerization of the bithiophene unit with a variety of
comonomers, typically electron-deficient units, to create donor-acceptor (D-A) copolymers.[4]
These D-A copolymers are at the forefront of research for high-performance organic electronic
devices. For instance, it has been used in the synthesis of PNDI2OD-T2, a heavily n-dopable
Ti-conjugated redox polymer, and other polymers for OFETs.[3]

Caption: Chemical structure of 5,5'-Bis(trimethylstannyl)-2,2'-bithiophene.

Experimental Protocol: Stille Cross-Coupling
Polymerization

The Stille reaction is a powerful and versatile method for carbon-carbon bond formation.[9] The
following is a general protocol for the Stille coupling polymerization using 5,5'-
Bis(trimethylstannyl)-2,2'-bithiophene. This protocol is based on general procedures found
in the literature and should be adapted and optimized for specific substrates and desired
polymer properties.[11]

Materials:

5,5'-Bis(trimethylstannyl)-2,2'-bithiophene (Monomer A)
» Dihaloaromatic comonomer (Monomer B)

o Palladium catalyst (e.g., Pd(PPh3)4 or Pd2(dba)3)

e Ligand (e.g., P(o-tol)3)

e Anhydrous and degassed solvent (e.g., toluene, DMF)

» Schlenk flask or similar reaction vessel

¢ Inert atmosphere (Argon or Nitrogen)

Procedure:
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Preparation: In a flame-dried Schlenk flask under an inert atmosphere, add 5,5'-
Bis(trimethylstannyl)-2,2'-bithiophene, the dihaloaromatic comonomer, the palladium
catalyst, and the ligand.

Solvent Addition: Add the anhydrous and degassed solvent to the flask via syringe.

Reaction: Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir
for the required time (typically 12-48 hours). The progress of the polymerization can be
monitored by techniques such as GPC or NMR.

Work-up: After cooling to room temperature, the polymer is typically precipitated by pouring
the reaction mixture into a non-solvent such as methanol.

Purification: The crude polymer is collected by filtration and purified, often by Soxhlet
extraction with a series of solvents to remove catalyst residues and low molecular weight
oligomers.

Generalized Stille Coupling Reaction Workflow
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Caption: A generalized workflow for a Stille cross-coupling polymerization reaction.

Characterization

The purity and identity of 5,5'-Bis(trimethylstannyl)-2,2'-bithiophene are typically confirmed
by Nuclear Magnetic Resonance (NMR) spectroscopy.[3] The 1H NMR spectrum in CDCI3
shows characteristic peaks for the thiophene protons and the methyl protons of the
trimethylstannyl groups.[3] High-Performance Liquid Chromatography (HPLC) and quantitative
NMR (gNMR) are also used to determine purity.[12]

Safety Information

5,5'-Bis(trimethylstannyl)-2,2'-bithiophene is a hazardous substance and should be handled
with appropriate safety precautions. It is classified as acutely toxic if swallowed, in contact with
skin, or if inhaled.[12][5] It is also very toxic to aquatic life with long-lasting effects.[12]
Appropriate personal protective equipment, including gloves, protective clothing, and
respiratory protection, should be worn when handling this compound.[12] Work should be
conducted in a well-ventilated area or a fume hood.

Conclusion

5,5'-Bis(trimethylstannyl)-2,2'-bithiophene is a key building block for the synthesis of high-
performance organic semiconductors. Its commercial availability from a range of suppliers with
high purity makes it accessible for both academic research and industrial development. The
Stille cross-coupling reaction is the primary method for incorporating this monomer into
conjugated polymers, enabling the creation of materials with tailored electronic properties for a
wide array of organic electronic devices. Proper handling and safety precautions are essential
when working with this organotin compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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